Cas no 877635-96-6 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate
• CAS No: 877635-96-6
• MF: C₂₁H₂₀N₂O₆S
• MW: 428.458304405212
• CID: 6013071
• PubChem ID: 18572314
• Update Time: 2025-06-13

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 3,4-diethoxybenzoate
• SR-01000020350
• F2510-0058
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 3,4-diethoxybenzoate
• SR-01000020350-1
• AKOS024654733
• 877635-96-6
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3,4-diethoxybenzoate

• Inchi： 1S/C21H20N2O6S/c1-3-26-17-7-6-14(10-18(17)27-4-2)20(25)29-19-12-28-15(11-16(19)24)13-30-21-22-8-5-9-23-21/h5-12H,3-4,13H2,1-2H3
• InChI Key： GAAVSPVAUSFXKE-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)C1=CC=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 428.10420754g/mol
• Monoisotopic Mass: 428.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 122Ų

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate

Comprehensive Analysis of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate (CAS No. 877635-96-6)

The compound 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate (CAS No. 877635-96-6) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its complex architecture featuring a pyran core, pyrimidine moiety, and diethoxybenzoate group, this compound exhibits versatile properties that make it a subject of ongoing research. Its CAS number 877635-96-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for heterocyclic compounds like 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate has surged due to their potential applications in drug discovery and organic electronics. The pyrimidine and pyran rings are particularly noteworthy, as they are frequently explored for their bioactivity and optoelectronic properties. Researchers are actively investigating whether this compound could serve as a building block for pharmaceutical intermediates or functional materials, aligning with the growing interest in sustainable and high-performance chemicals.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate?" The synthesis typically involves multi-step reactions, including esterification and nucleophilic substitution, to introduce the pyrimidin-2-ylsulfanyl and diethoxybenzoate groups. The compound's solubility and stability under various conditions are also hot topics, as these factors influence its applicability in formulations or device fabrication.

From an industrial perspective, CAS No. 877635-96-6 is often discussed in the context of patent literature and intellectual property. Companies specializing in fine chemicals and custom synthesis are keen to explore its commercial potential, especially given the rising demand for tailor-made molecules in agrochemicals and coatings. The compound's molecular weight and logP value are frequently analyzed to predict its behavior in biological systems or polymer matrices.

Environmental and regulatory considerations are another critical aspect. While 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate is not classified as hazardous, its biodegradability and ecotoxicity profile are under scrutiny to ensure compliance with green chemistry principles. This aligns with the broader trend of minimizing the environmental footprint of chemical processes, a topic highly searched in academic and industrial circles.

In summary, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4-diethoxybenzoate (CAS No. 877635-96-6) represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a valuable candidate for further exploration in both scientific and industrial applications. As research progresses, this compound may well emerge as a key player in the next generation of advanced materials and bioactive molecules.